Cas no 84198-64-1 (1H-IMIDAZOLE-4-CARBOXYLIC ACID, 2-ETHYL-1-METHYL-, METHYL ESTER)

• Product Name: 1H-IMIDAZOLE-4-CARBOXYLIC ACID, 2-ETHYL-1-METHYL-, METHYL ESTER
• CAS No: 84198-64-1
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 3220669
• PubChem ID: 12791920
• Update Time: 2025-06-15

1H-IMIDAZOLE-4-CARBOXYLIC ACID, 2-ETHYL-1-METHYL-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1H-IMIDAZOLE-4-CARBOXYLIC ACID, 2-ETHYL-1-METHYL-, METHYL ESTER
• 84198-64-1
• methyl 2-ethyl-1-methyl-1H-imidazole-4-carboxylate
• EN300-45182239

• Inchi： 1S/C8H12N2O2/c1-4-7-9-6(5-10(7)2)8(11)12-3/h5H,4H2,1-3H3
• InChI Key： VSSQXCZQBKXHNY-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN(C)C(CC)=N1)=O

Computed Properties

• Exact Mass: 168.089877630Da
• Monoisotopic Mass: 168.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 44.1Ų

Additional information on 1H-IMIDAZOLE-4-CARBOXYLIC ACID, 2-ETHYL-1-METHYL-, METHYL ESTER

Comprehensive Overview of 1H-IMIDAZOLE-4-CARBOXYLIC ACID, 2-ETHYL-1-METHYL-, METHYL ESTER (CAS No. 84198-64-1)

The compound 1H-IMIDAZOLE-4-CARBOXYLIC ACID, 2-ETHYL-1-METHYL-, METHYL ESTER (CAS No. 84198-64-1) is a specialized organic molecule belonging to the imidazole family, a class of heterocyclic compounds widely recognized for their versatility in pharmaceutical, agrochemical, and material science applications. With its unique structural features, including an ethyl and methyl substitution pattern, this ester derivative has garnered significant attention in research and industrial sectors. Its CAS number 84198-64-1 serves as a critical identifier for regulatory and scientific documentation.

In recent years, the demand for imidazole-based compounds has surged due to their role in drug discovery, particularly in the development of kinase inhibitors and antifungal agents. Researchers frequently search for "synthesis of 2-ethyl-1-methyl imidazole derivatives" or "applications of imidazole esters in medicinal chemistry," reflecting the compound's relevance in cutting-edge science. The methyl ester moiety in this molecule enhances its solubility and reactivity, making it a valuable intermediate in organic synthesis.

From a structural perspective, the 1H-IMIDAZOLE-4-CARBOXYLIC ACID backbone is pivotal for hydrogen bonding interactions, a feature exploited in molecular docking studies. The 2-ethyl-1-methyl substitution pattern further modulates steric and electronic properties, influencing binding affinity in biological targets. This aligns with trending searches like "imidazole derivatives as enzyme modulators" or "role of ester groups in drug design," highlighting its interdisciplinary appeal.

The compound's CAS No. 84198-64-1 is often cross-referenced in patents and academic journals, particularly in contexts such as "green chemistry approaches for imidazole synthesis" or "scalable production of heterocyclic esters." Environmental and cost-efficient synthesis methods are a growing focus, resonating with global sustainability goals. Analytical techniques like HPLC and NMR are routinely employed to characterize this high-purity compound, ensuring compliance with industry standards.

In material science, the 2-ETHYL-1-METHYL-IMIDAZOLE framework contributes to the development of ionic liquids and corrosion inhibitors, addressing queries such as "imidazole-based coatings for metal protection." Its thermal stability and tunable properties make it a candidate for advanced polymer formulations, a topic gaining traction in engineering forums.

Regulatory databases list 84198-64-1 under non-hazardous classifications, emphasizing its safe handling in controlled environments. However, proper storage conditions (e.g., inert atmosphere, low humidity) are recommended to maintain stability. This aligns with frequently asked questions like "how to store imidazole esters long-term" or "compatibility of imidazole derivatives with common solvents."

In summary, 1H-IMIDAZOLE-4-CARBOXYLIC ACID, 2-ETHYL-1-METHYL-, METHYL ESTER represents a multifaceted compound bridging gaps between academia and industry. Its CAS number 84198-64-1 anchors its identity in scientific literature, while its structural adaptability fuels innovation across domains—from life sciences to sustainable materials. As research evolves, this imidazole derivative is poised to remain a cornerstone in molecular design.